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Compound of Interest

Compound Name: Methyl p-methoxyhydrocinnamate

Cat. No.: B096258

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical compound identified
by CAS number 15823-04-8, which is Methyl 3-(4-methoxyphenyl)propionate. This document
will detail its chemical structure, physicochemical properties, and available experimental data. It
is important to note that while the CAS number 15823-04-8 correctly identifies Methyl 3-(4-
methoxyphenyl)propionate, the initial topic query also included "1-(2-fluorophenyl)-4-(4-
hydroxyphenyl)piperazine,” a distinct chemical entity with a different structure and biological
activity profile. This guide will focus exclusively on the compound associated with the provided
CAS number.

Methyl 3-(4-methoxyphenyl)propionate, also known as Methyl p-methoxyhydrocinnamate, is
an organic compound that serves as a valuable intermediate in the synthesis of various
pharmaceutical and chemical entities.[1][2] Its structure consists of a methoxy-substituted
benzene ring attached to a propionate methyl ester chain.

Chemical Structure and Identification

The fundamental structure of Methyl 3-(4-methoxyphenyl)propionate is characterized by a
para-substituted aromatic ring.
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Systematic Name: Methyl 3-(4-methoxyphenyl)propanoate Common Synonyms: Methyl p-
methoxyhydrocinnamate[3] Linear Formula: H3COCeH4CH2CH2CO2CH3

Below is a 2D representation of the chemical structure:
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Figure 1: 2D Structure of Methyl 3-(4-methoxyphenyl)propionate

Click to download full resolution via product page

Figure 1: 2D Structure of Methyl 3-(4-methoxyphenyl)propionate
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Physicochemical Properties

A summary of the key physicochemical properties of Methyl 3-(4-methoxyphenyl)propionate is

presented in the tables below. This data is essential for handling, storage, and application of

the compound in a laboratory or industrial setting.

ble 1: | and Physical :

Property Value Source
Molecular Formula C11H1403 [21[3114]
Molecular Weight 194.23 g/mol [2][3]
Form Solid

Appearance Off-white to white crystals [1]
Melting Point 36-41 °C [1]
Boiling Point 120 °C

Flash Point > 110 °C (> 230 °F) - closed 5]

cup

Vapor Pressure

0.00553 mmHg at 25°C

[5]

Storage Condition

Sealed in dry, Room
Temperature (10°C - 25°C)

[2](5]

Table 2: Chemical Identifiers

© 2025 BenchChem. All rights reserved. 4/8

Tech Support


https://www.biosynth.com/p/FM33379/15823-04-8-methyl-4-methoxyphenylpropionate
https://www.scbt.com/p/methyl-3-4-methoxyphenyl-propionate-15823-04-8
https://www.targetmol.com/compound/methyl%203-%284-methoxyphenyl%29propanoate
https://www.biosynth.com/p/FM33379/15823-04-8-methyl-4-methoxyphenylpropionate
https://www.scbt.com/p/methyl-3-4-methoxyphenyl-propionate-15823-04-8
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7358401.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7358401.htm
https://www.chembk.com/en/chem/15823-04-8
https://www.chembk.com/en/chem/15823-04-8
https://www.biosynth.com/p/FM33379/15823-04-8-methyl-4-methoxyphenylpropionate
https://www.chembk.com/en/chem/15823-04-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source
CAS Number 15823-04-8 [11[2][3]1[5]
MDL Number MFCD01923356 [6]
PubChem Substance ID 24884795

SMILES String COC(=0)CCclccc(OC)ccl [2]

1S/C11H1403/c1-13-10-6-3-
InChl 9(4-7-10)5-8-11(12)14-2/h3- 5]
4,6-7H,5,8H2,1-2H3

AKQLYAFBUYHFCK-

InChl Ke
Y UHFFFAOYSA-N

Experimental Protocols

While specific, detailed experimental protocols for this exact compound are not readily
available in the public domain, a general synthesis procedure can be inferred from standard
organic chemistry principles. The synthesis of Methyl 3-(4-methoxyphenyl)propionate can be
approached via the esterification of 3-(4-methoxyphenyl)propanoic acid.

General Synthesis Workflow

The following diagram illustrates a logical workflow for a typical Fischer esterification synthesis
of Methyl 3-(4-methoxyphenyl)propionate.
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3-(4-methoxyphenyl)propanoic acid
Methanol (excess)
Sulfuric Acid (catalyst)

i

Reaction Setup
- Combine reagents in a round-bottom flask.
- Reflux the mixture (e.g., 60-70°C).

Reaction Monitoring
- Track progress using TLC or GC.

:

Aqueous Workup
- Neutralize with sodium bicarbonate solution.
- Extract with an organic solvent (e.g., ethyl acetate).

Purification
- Dry the organic layer (e.g., with Na2SOa).
- Remove solvent under reduced pressure.
- Purify by column chromatography if needed.

i

Product Analysis
- Confirm structure and purity using NMR, IR, and MS.

:
>

Figure 2: General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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